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Get Quote

Executive Summary
Inosinate 5'-diphosphate (IDP) is a pivotal purine nucleotide intermediate, functioning as the

diphosphate form of inosine. While less ubiquitous than Adenosine 5'-diphosphate (ADP) in

cellular energy transfer, IDP plays a critical role in purine salvage pathways and serves as a

substrate for specific kinases and nucleotidyltransferases. This guide provides a rigorous

physicochemical analysis of IDP, focusing on its acid-base dissociation constants (pKa), metal

coordination chemistry, and hydrolytic stability. It is designed for researchers requiring precise

thermodynamic data for enzyme kinetics modeling or drug formulation.

Molecular Architecture and Physicochemical Profile
Structural Composition
IDP (Formula:

) consists of the purine base hypoxanthine linked via a

-N9-glycosidic bond to a ribofuranose ring, which is phosphorylated at the 5' carbon.[1]
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Base Moiety (Hypoxanthine): Unlike adenine (6-amino) or guanine (2-amino, 6-oxo),

hypoxanthine features a single carbonyl oxygen at C6 and a protonatable nitrogen at N1.

This lack of an exocyclic amino group alters its hydrogen-bonding capacity and stacking

energy compared to ADP or GDP.

Tautomerism: IDP exists predominantly in the keto (lactam) tautomeric form at physiological

pH. The enol (lactim) tautomer is rare but significant for specific mismatched base-pairing

scenarios (Wobble hypothesis).

Solubility and Solution Behavior
Solubility: Highly soluble in water (>50 mM) as a sodium salt.

Self-Association: Like all purine nucleotides, IDP undergoes vertical base-stacking in

aqueous solution. This is concentration-dependent and driven by hydrophobic interactions

and

-

stacking.

Note: Stacking interactions can shift apparent pKa values. Data presented below assumes

infinite dilution unless otherwise noted.

Acid-Base Dissociation (pKa) and Thermodynamics
Understanding the protonation state of IDP is essential for calculating the actual substrate

concentration ([Mg-IDP]

vs [IDP]

) in enzymatic assays.

Dissociation Sites
IDP possesses three distinct types of ionizable groups:

Primary Phosphates: The first proton from the
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and

phosphate groups.

Secondary Phosphate: The second proton from the terminal (

) phosphate.

Ring Nitrogen (N1): The proton on the N1 position of the hypoxanthine ring.

pKa Values
The following values represent the thermodynamic constants at 25°C, ionic strength

M.

Ionization Site Reaction Approximate pKa Charge Change

Phosphate (

)

Phosphate (

, 1st)

Phosphate (

, 2nd)
6.40

Hypoxanthine (N1) 8.90
Neutral

Anionic (Ring)

Hypoxanthine (N7)

Physiological Relevance: At pH 7.4, the phosphate tail is almost entirely deprotonated (

charge), while the N1 position remains protonated (neutral ring).

Comparison to ADP: The secondary phosphate pKa of IDP (6.4) is nearly identical to ADP

(6.4), as the base moiety has minimal inductive effect on the distant phosphate tail. However,
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the N1 pKa (8.9) is unique to inosine derivatives (Adenine has no N1 proton to lose in this

range; its N1 protonates at pKa ~3.8).

Protonation Pathway Diagram
The following diagram illustrates the sequential deprotonation of IDP.
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Figure 1: Stepwise dissociation of Inosine 5'-diphosphate. At pH 7.4, the species IDP3-

dominates.

Metal Ion Coordination
In biological systems, IDP rarely exists as a free salt; it functions as a magnesium complex (

).

Magnesium Binding[2]
Binding Mode:

coordinates primarily with the

and

phosphate oxygens.

Effect on pKa: Metal binding significantly lowers the pKa of the secondary phosphate.

Free IDP pKa

Mg-IDP pKa

Mechanism: The positive charge of
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stabilizes the negative charge of the fully deprotonated phosphate, shifting the equilibrium
toward the deprotonated form.

Implication: At pH 7.0, free IDP is a mixture of mono- and dianions (phosphate charge), but

in the presence of excess

, it is almost exclusively the fully ionized complex.

Stability and Hydrolysis Profile[2]
Hydrolytic Stability
IDP is thermodynamically unstable but kinetically stable at neutral pH.

Reaction:

Acid Catalysis: Hydrolysis rates increase sharply below pH 4.0 due to protonation of the

terminal phosphate, which makes the phosphorus atom more electrophilic.

Comparison: IDP hydrolysis rates are comparable to ADP.

Storage: Stable for years at -20°C in neutral buffer. Avoid freeze-thaw cycles which can

cause local pH changes (eutectic acidity).

Experimental Protocol: Determination of pKa via ³¹P
NMR
The most accurate method to determine nucleotide pKa values, specifically distinguishing

between phosphate and ring ionizations, is

NMR Titration. This method is self-validating as it directly observes the phosphorus
environment.

Principle
The chemical shift (

) of the phosphorus nucleus is sensitive to the electron density changes caused by
protonation/deprotonation. By plotting
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vs. pH, the pKa can be derived from the inflection point of the sigmoidal curve.

Materials
Analyte: Sodium IDP (High purity, >98%).

Solvent: 90%

/ 10%

(for lock).

Buffer/Ionic Strength: 100 mM KCl (to maintain constant

). Do not use phosphate buffers.

Internal Standard: Methylphosphonic acid (MPA) or external

reference.

pH Adjustment: 0.1 M and 1.0 M HCl/NaOH (CO2-free).

Step-by-Step Workflow
Sample Preparation:

Dissolve IDP to a concentration of 2–5 mM in the KCl/

solution.

Measure initial pH.

Titration Loop:

Adjust pH to the starting extreme (e.g., pH 2.0).

Acquire

NMR spectrum (proton-decoupled).

Measure pH using a micro-electrode calibrated at the same temperature.
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Increment pH by 0.3–0.5 units using HCl/NaOH.

Repeat until pH 11.0.

Data Analysis:

Plot Chemical Shift (

, ppm) vs. pH for both

and

phosphorus signals.

Fit data to the Henderson-Hasselbalch equation:

Visualization of Workflow
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Figure 2: Workflow for potentiometric determination of IDP pKa using 31P NMR spectroscopy.

Biological Context in Drug Discovery
IDP is less frequently targeted than ADP, but it is critical in specific therapeutic areas:

IMPDH Inhibition: Inosine Monophosphate Dehydrogenase (IMPDH) controls the rate-

limiting step in guanine nucleotide biosynthesis.[2] High levels of IDP can feedback-regulate
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or compete in pathways involving IMPDH, relevant for immunosuppressive drugs (e.g.,

Mycophenolate mofetil).

Viral Polymerases: Some antiviral nucleoside analogs are metabolized to their diphosphate

forms (analogs of IDP/ADP) before becoming active triphosphates. Understanding the pKa

and charge state of the diphosphate intermediate is crucial for understanding its cellular

retention and conversion rates.

Purine Nucleoside Phosphorylase (PNP) Deficiency: Accumulation of inosine species occurs

in specific immunodeficiency disorders.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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